Cas no 1503893-08-0 (methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate
• CAS No: 1503893-08-0
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 5851197
• PubChem ID: 80572245
• Update Time: 2025-06-14

methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate
• AKOS019138475
• methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate
• EN300-15446541
• 1503893-08-0

• Inchi： 1S/C12H12N2O3S/c1-16-9-5-3-4-8(6-9)14-12-13-7-10(18-12)11(15)17-2/h3-7H,1-2H3,(H,13,14)
• InChI Key： KKMFJPOGXYDSKI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1NC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 264.05686342g/mol
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate

Comprehensive Overview of Methyl 2-(3-Methoxyphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 1503893-08-0)

Methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 1503893-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This thiazole derivative is characterized by a methoxyphenyl substituent and a carboxylate ester group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes or receptors.

The compound's molecular structure combines a 1,3-thiazole core with a 3-methoxyaniline moiety, making it a valuable intermediate for designing bioactive molecules. Recent studies highlight its potential in modulating cellular signaling pathways, aligning with the growing interest in precision medicine and targeted therapies. Its CAS registry number (1503893-08-0) ensures unambiguous identification in global chemical databases, facilitating collaboration across academic and industrial laboratories.

In the context of green chemistry, methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate has been investigated for its compatibility with sustainable synthesis methods. Innovations such as catalyst-free reactions and microwave-assisted synthesis have been applied to optimize its production, addressing the demand for eco-friendly chemical processes. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste.

From a commercial perspective, the compound is often referenced in patents related to crop protection and pharmaceutical formulations. Its thiazole ring is a key pharmacophore in agrochemicals designed to combat plant pathogens, resonating with the urgent need for sustainable agriculture solutions. Additionally, its ester functionality allows for further derivatization, enabling the creation of prodrugs or delivery systems in medicinal chemistry.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate, ensuring purity and consistency for research applications. The compound's stability under ambient conditions and solubility profile in organic solvents further enhance its practicality in laboratory settings.

As the scientific community continues to explore heterocyclic compounds, 1503893-08-0 stands out for its dual utility in life sciences and material innovation. Future research may focus on its structure-activity relationships (SAR) to unlock novel therapeutic or agricultural applications, reinforcing its relevance in cutting-edge research.